Cas no 1393570-50-7 (2-bromo-6-(2,2,2-trifluoroethyl)pyridine)

• Product Name: 2-bromo-6-(2,2,2-trifluoroethyl)pyridine
• CAS No: 1393570-50-7
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 5160026
• Update Time: 2025-11-02

2-bromo-6-(2,2,2-trifluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(2,2,2-trifluoroethyl)pyridine

• Inchi： 1S/C7H5BrF3N/c8-6-3-1-2-5(12-6)4-7(9,10)11/h1-3H,4H2
• InChI Key： GSQYWOFCIOPENX-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(CC(F)(F)F)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-6-(2,2,2-trifluoroethyl)pyridine

Exploring the Versatile Applications of 2-Bromo-6-(2,2,2-trifluoroethyl)pyridine (CAS No. 1393570-50-7)

2-Bromo-6-(2,2,2-trifluoroethyl)pyridine (CAS No. 1393570-50-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique trifluoroethyl substituent, making it particularly valuable for designing novel bioactive molecules. With the increasing demand for fluorinated compounds in drug discovery, this chemical has become a crucial building block for medicinal chemists worldwide.

The molecular structure of 2-bromo-6-(2,2,2-trifluoroethyl)pyridine combines the electron-withdrawing properties of both bromine and trifluoromethyl groups, creating exceptional reactivity patterns. Recent studies highlight its importance in developing kinase inhibitors, a hot topic in cancer research. As the pharmaceutical industry focuses more on targeted therapies, this compound's role in creating selective enzyme inhibitors has become increasingly prominent.

One of the most searched questions regarding pyridine derivatives relates to their synthetic applications. 2-Bromo-6-(2,2,2-trifluoroethyl)pyridine serves as an excellent intermediate for Suzuki-Miyaura cross-coupling reactions, a fundamental transformation in modern organic synthesis. Researchers frequently inquire about its reactivity in palladium-catalyzed reactions, making it a trending subject in chemical literature and patent applications.

The trifluoroethyl group in this compound contributes to enhanced metabolic stability, a property highly sought after in drug design. With the growing interest in fluorine-containing pharmaceuticals (a topic that consistently ranks high in scientific searches), this pyridine derivative has become particularly relevant. Its applications extend to developing CNS-targeting drugs, where the fluorine atoms improve blood-brain barrier penetration.

In material science, 2-bromo-6-(2,2,2-trifluoroethyl)pyridine has shown promise in creating advanced liquid crystal materials. The combination of its rigid pyridine core and flexible fluorinated side chain makes it suitable for designing organic electronic components. This aligns with current industry trends toward flexible electronics and organic photovoltaics, addressing common search queries about novel materials for energy applications.

The compound's stability under various conditions makes it valuable for high-throughput screening in drug discovery programs. Pharmaceutical companies frequently search for stable heterocyclic building blocks, and this bromopyridine derivative meets these requirements perfectly. Its compatibility with automated synthesis platforms further enhances its utility in modern combinatorial chemistry approaches.

Recent patent analyses reveal growing interest in 2-bromo-6-(2,2,2-trifluoroethyl)pyridine for developing agricultural chemicals. The compound's structural features make it suitable for creating novel pesticide intermediates, particularly in formulations targeting resistant pest strains. This application aligns with current agricultural challenges and frequent searches about next-generation crop protection solutions.

From a synthetic chemistry perspective, the bromine atom at the 2-position offers excellent opportunities for further functionalization. Researchers often inquire about selective substitution reactions of such compounds, making this aspect particularly relevant to synthetic organic chemists. The compound's versatility in heterocyclic chemistry continues to inspire new methodological developments in the field.

Quality control aspects of 2-bromo-6-(2,2,2-trifluoroethyl)pyridine frequently appear in technical discussions. Analytical chemists commonly search for HPLC methods and spectroscopic characterization techniques for such compounds. The availability of high-purity material has become crucial as its applications expand into more sensitive areas like radiopharmaceutical precursors.

As the chemical industry moves toward green chemistry principles, the environmental profile of 2-bromo-6-(2,2,2-trifluoroethyl)pyridine has become a subject of investigation. Researchers are exploring catalytic processes for its synthesis and biodegradation studies of its derivatives, addressing common concerns about sustainable chemistry practices.

The global market for fluorinated pyridine derivatives continues to expand, with 1393570-50-7 playing a significant role. Industry reports indicate growing demand from both pharmaceutical and specialty chemical sectors. This trend reflects broader market movements toward high-value intermediates for life science applications.

Future research directions for 2-bromo-6-(2,2,2-trifluoroethyl)pyridine likely include exploration of its chiral derivatives and applications in asymmetric synthesis. These areas represent current hotspots in organic chemistry research and frequently appear in academic search queries. The compound's potential in creating optically active pharmaceuticals remains an exciting frontier for medicinal chemistry.